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Compound of Interest

Compound Name: 21-Deoxyneridienone B

Cat. No.: B110844 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 21-Deoxyneridienone B, a

pregnane steroid of interest to researchers in drug discovery and natural product chemistry.

This document outlines its chemical identity, including its Chemical Abstracts Service (CAS)

number and IUPAC name, alongside available data on its physicochemical properties.

Core Chemical and Physical Data
21-Deoxyneridienone B is identified by the CAS number 924910-83-8.[1][2] Its molecular

formula is C₂₁H₂₈O₃. This steroid is a natural product that has been isolated from plant sources,

including Marsdenia tenacissima and Croton rhamnifolius.

Based on its chemical structure and nomenclature of similar pregnane steroids, the IUPAC

name for 21-Deoxyneridienone B is (8S,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-

7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,6(2H)-dione.
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Property Value Source

CAS Number 924910-83-8 [1][2]

Molecular Formula C₂₁H₂₈O₃

IUPAC Name

(8S,9S,10R,13S,14S,17R)-17-

acetyl-10,13-dimethyl-

7,8,9,10,11,12,13,14,15,16-

decahydro-1H-

cyclopenta[a]phenanthrene-

3,6(2H)-dione

Natural Sources
Marsdenia tenacissima, Croton

rhamnifolius

Experimental Considerations
While specific experimental protocols for the synthesis and biological analysis of 21-
Deoxyneridienone B are not extensively detailed in currently available literature, this section

provides a foundational workflow based on established methods for related pregnane steroids.

General Workflow for Isolation and Characterization
The isolation of 21-Deoxyneridienone B from its natural plant sources typically follows a multi-

step extraction and chromatographic purification process. Characterization of the isolated

compound relies on a combination of spectroscopic techniques.

Plant Material (e.g., Marsdenia tenacissima) Solvent Extraction (e.g., Methanol/Ethanol) Liquid-Liquid Partitioning Column Chromatography (Silica Gel, HPLC) Pure 21-Deoxyneridienone B Spectroscopic Analysis (NMR, MS, IR) Structure Elucidation

Click to download full resolution via product page

Figure 1: A generalized workflow for the isolation and characterization of 21-
Deoxyneridienone B from plant sources.

Potential Biological Significance and Future
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The biological activity and mechanism of action of 21-Deoxyneridienone B are not yet fully

elucidated. As a member of the pregnane steroid family, it is hypothesized to interact with

nuclear hormone receptors or other cellular signaling pathways. Further research is required to

determine its specific biological targets and potential therapeutic applications.

Hypothetical Signaling Pathway Interaction
The following diagram illustrates a hypothetical mechanism of action, common for many steroid

hormones, which could be investigated for 21-Deoxyneridienone B.
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Figure 2: A potential signaling pathway for 21-Deoxyneridienone B, illustrating its hypothetical
interaction with an intracellular receptor to modulate gene expression.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

biological activities and mechanisms of action of 21-Deoxyneridienone B are areas of ongoing

research. The experimental protocols and signaling pathways described are based on general

knowledge of related compounds and should be adapted and validated for specific research

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

